Cas no 2229494-66-8 (1-3-(trifluoromethyl)pyridin-4-ylcyclohexan-1-amine)

1-(3-(Trifluoromethyl)pyridin-4-yl)cyclohexan-1-amine is a fluorinated pyridine derivative with a cyclohexylamine backbone, offering unique structural and electronic properties. The trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical applications. Its rigid cyclohexylamine scaffold contributes to conformational restraint, potentially improving binding affinity in target interactions. The pyridine nitrogen and amine functionality provide sites for further derivatization, enabling versatile synthetic applications. This compound is particularly useful in the development of bioactive molecules, including pharmaceuticals and crop protection agents, due to its balanced polarity and resistance to enzymatic degradation. Its well-defined structure ensures reproducibility in research and industrial processes.
1-3-(trifluoromethyl)pyridin-4-ylcyclohexan-1-amine structure
2229494-66-8 structure
Product Name:1-3-(trifluoromethyl)pyridin-4-ylcyclohexan-1-amine
CAS No:2229494-66-8
MF:C12H15F3N2
MW:244.256113290787
CID:6179525
PubChem ID:165853127
Update Time:2025-05-28

1-3-(trifluoromethyl)pyridin-4-ylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-3-(trifluoromethyl)pyridin-4-ylcyclohexan-1-amine
    • EN300-1951719
    • 2229494-66-8
    • 1-[3-(trifluoromethyl)pyridin-4-yl]cyclohexan-1-amine
    • Inchi: 1S/C12H15F3N2/c13-12(14,15)10-8-17-7-4-9(10)11(16)5-2-1-3-6-11/h4,7-8H,1-3,5-6,16H2
    • InChI Key: WLKINIZJPLFGEA-UHFFFAOYSA-N
    • SMILES: FC(C1C=NC=CC=1C1(CCCCC1)N)(F)F

Computed Properties

  • Exact Mass: 244.11873297g/mol
  • Monoisotopic Mass: 244.11873297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.9Ų

1-3-(trifluoromethyl)pyridin-4-ylcyclohexan-1-amine Pricemore >>

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Additional information on 1-3-(trifluoromethyl)pyridin-4-ylcyclohexan-1-amine

Comprehensive Overview of 1-3-(trifluoromethyl)pyridin-4-ylcyclohexan-1-amine (CAS No. 2229494-66-8)

The compound 1-3-(trifluoromethyl)pyridin-4-ylcyclohexan-1-amine (CAS No. 2229494-66-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethylpyridine moiety linked to a cyclohexylamine backbone, makes it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics and precision medicine solutions.

In recent years, the trifluoromethyl group has become a hotspot in medicinal chemistry due to its ability to enhance metabolic stability and bioavailability. This trend aligns with the growing focus on fluorinated compounds in the development of next-generation pharmaceuticals. The pyridine ring in 1-3-(trifluoromethyl)pyridin-4-ylcyclohexan-1-amine further contributes to its versatility, as pyridine derivatives are widely used in heterocyclic chemistry and catalysis.

The synthesis and characterization of CAS No. 2229494-66-8 have been explored in several studies, with a focus on optimizing yield and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to verify its structure. These methods are critical for ensuring the compound's suitability in high-value applications, including targeted drug delivery and enzyme inhibition.

From an industrial perspective, the demand for custom synthesis and contract research services for compounds like 1-3-(trifluoromethyl)pyridin-4-ylcyclohexan-1-amine is on the rise. Companies specializing in fine chemicals and building blocks are investing heavily in scalable production methods to meet the needs of academic and commercial clients. This aligns with the broader shift toward sustainable chemistry and green synthesis practices.

In the context of drug development, CAS No. 2229494-66-8 is often discussed alongside keywords such as kinase inhibitors, GPCR modulators, and central nervous system (CNS) agents. These areas represent some of the most active fields in modern pharmacology, driven by the need for treatments for neurodegenerative diseases and cancer. The compound's structural features suggest potential utility in these domains, though further research is needed to validate its efficacy.

Another emerging application of 1-3-(trifluoromethyl)pyridin-4-ylcyclohexan-1-amine lies in agrochemical innovation. Fluorinated pyridines are increasingly used in the design of crop protection agents and pesticides, owing to their ability to resist environmental degradation. This has sparked interest among agrochemical companies seeking to develop eco-friendly solutions for sustainable agriculture.

For researchers and industry professionals, understanding the physicochemical properties of CAS No. 2229494-66-8 is essential. Parameters such as logP, solubility, and stability under various conditions are critical for its formulation and handling. These factors also influence its compatibility with high-throughput screening platforms and combinatorial chemistry approaches.

In summary, 1-3-(trifluoromethyl)pyridin-4-ylcyclohexan-1-amine (CAS No. 2229494-66-8) represents a promising compound with diverse applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and functional groups make it a valuable tool for advancing research in these fields. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in the development of innovative solutions for global challenges.

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